Cas no 54828-06-7 (1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid)

• Product Name: 1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid
• CAS No: 54828-06-7
• MF: C₆H₇N₃O₄
• MW: 185.137480974197
• CID: 1113740
• PubChem ID: 1263622
• Update Time: 2025-04-20

1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid
• 001892
• 1,2-dimethyl-4-nitroimidazole-5-carboxylic acid
• 2,3-dimethyl-5-nitro-3H-imidazole-4-carboxylic acid
• CTK5I4232
• Oprea1_258507
• SBB002424
• ZERO
• STK681094
• AKOS005596312
• DTXSID30361419
• CS-0322940
• 54828-06-7
• HMS2656E15
• 1,2-dimethyl-4-nitro-1H-imidazole-5-carboxylicacid
• 3H-Imidazole-4-carboxylic acid, 2,3-dimethyl-5-nitro-
• EU-0020109
• SBWTUWFTYZFCSZ-UHFFFAOYSA-N
• SMR000313571
• CHEMBL1604271
• 2,3-dimethyl-5-nitroimidazole-4-carboxylic acid
• MLS000674968

• Inchi： 1S/C6H7N3O4/c1-3-7-5(9(12)13)4(6(10)11)8(3)2/h1-2H3,(H,10,11)
• InChI Key： SBWTUWFTYZFCSZ-UHFFFAOYSA-N
• SMILES： OC(C1=C([N+](=O)[O-])N=C(C)N1C)=O

Computed Properties

• Exact Mass: 185.04365571g/mol
• Monoisotopic Mass: 185.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (8.1 g/l) (25 º C),

1,2-dimethyl-4-nitro-1H-Imidazole-5-carboxylic acid Security Information

• Hazardous Material Identification：